Cas no 939757-40-1 (7-Chloro-2,3-dihydrobenzofuran-3-amine)

• Product Name: 7-Chloro-2,3-dihydrobenzofuran-3-amine
• CAS No: 939757-40-1
• MF: C₈H₈ClNO
• MW: 169.6082
• MDL: MFCD09026449
• CID: 4769423
• PubChem ID: 16244323
• Update Time: 2025-06-30

7-Chloro-2,3-dihydrobenzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2,3-dihydro-1-benzofuran-3-amine
• 7-chloro-2,3-dihydrobenzofuran-3-amine
• BS-43088
• MFCD09026449
• 7-Chloro-2,3-dihydro-3-benzofuranamine
• AKOS000223380
• AKOS022473530
• 939757-40-1
• SY323042
• DB-197417
• 3-Amino-7-chloro-2,3-dihydrobenzofuran
• N16512
• EN300-148320
• SB47269
• CS-0163012
• SB46971
• 7-Chloro-2,3-dihydrobenzofuran-3-amine

• MDL： MFCD09026449
• Inchi： 1S/C8H8ClNO/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-3,7H,4,10H2
• InChI Key： JMNUJABIUFDNFZ-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C2=C1OC([H])([H])C2([H])N([H])[H]

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2

Additional information on 7-Chloro-2,3-dihydrobenzofuran-3-amine

7-Chloro-2,3-dihydrobenzofuran-3-amine: A Promising Compound in Pharmaceutical and Biomedical Research

7-Chloro-2,3-dihydrobenzofuran-3-amine, with the chemical identifier CAS No. 939757-40-1, has emerged as a critical molecule in the exploration of novel therapeutic strategies. This compound belongs to the class of benzofuran derivatives, which are characterized by their unique fused ring system comprising a benzene ring and a furan ring. The presence of a chloro group at the 7-position and an amino group at the 3-position significantly influences its physicochemical properties and biological activity. Recent studies have highlighted its potential applications in neuropharmacology, anti-inflammatory therapy, and cancer treatment, making it a focal point of ongoing research in the pharmaceutical industry.

The molecular structure of 7-Chloro-2,3-dihydrobenzofuran-3-amine features a benzofuran core with additional functional groups that contribute to its biological efficacy. The 3-amine functionality is particularly noteworthy, as it can act as a hydrogen bond donor or acceptor, enhancing interactions with target proteins. The chloro substituent at the 7-position introduces electron-withdrawing effects, which may modulate the compound's reactivity and metabolic stability. These structural features are crucial for its role in drug discovery, as they allow for the fine-tuning of pharmacological properties through chemical modifications.

Recent advancements in computational chemistry and molecular modeling have provided deeper insights into the binding mechanisms of 7-Chloro-2,3-dihydrobenzofuran-3-amine. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for the serotonin receptor subtype 5-HT_2A, a key target in the treatment of psychiatric disorders. The study utilized molecular docking simulations to identify the precise interaction sites between the compound and the receptor, revealing that the 3-amine group forms critical hydrogen bonds with specific residues in the binding pocket. This finding underscores the compound's potential as a lead candidate for the development of new antidepressants and antipsychotics.

Moreover, the anti-inflammatory properties of 7-Chloro-2,3-dihydrobenzofuran-3-amine have been extensively investigated in recent years. A 2024 preclinical study published in Pharmacological Research showed that this compound significantly inhibits the activation of NF-κB, a central transcription factor involved in the inflammatory response. The study further demonstrated that the compound reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 7-Chloro-2,3-dihydrobenzofuran-3-amine could be a promising therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In the context of cancer research, 7-Chloro-2,3-dihydrobenzofuran-3-amine has shown potential as an antitumor agent. A 2023 study published in Cancer Letters reported that this compound induces apoptosis in cancer cells by targeting the mitochondrial pathway. The study found that the compound increases the levels of reactive oxygen species (ROS) in tumor cells, leading to DNA damage and cell cycle arrest. Additionally, the compound was shown to inhibit the activity of the PI3K/AKT signaling pathway, which is frequently dysregulated in various cancers. These results highlight the compound's potential as a chemotherapeutic agent or a candidate for combination therapy.

The synthesis of 7-Chloro-2,3-dihydrobenzofuran-3-amine has been a subject of interest for chemists aiming to develop scalable and efficient methods for its production. A 2022 study published in Organic Chemistry Insights described a novel synthetic route involving the coupling of a benzofuran derivative with an amine-containing reagent. The study emphasized the importance of reaction conditions, such as temperature and solvent selection, in achieving high yields and purity. The development of such synthetic methods is crucial for the large-scale production of the compound, which is essential for its transition from the laboratory to clinical trials.

Despite its promising therapeutic potential, the safety profile of 7-Chloro-2,3-dihydrobenzofuran-3-amine requires further investigation. A 2024 review article in Toxicological Research highlighted the need for comprehensive toxicity studies to assess the compound's long-term effects. The review noted that while preclinical studies have shown minimal toxicity in animal models, human trials are necessary to determine its safety in therapeutic doses. Additionally, the compound's potential for drug interactions and its metabolite profile warrant further study to ensure its suitability for clinical use.

The future of 7-Chloro-2,3-dihydrobenzofuran-3-amine in biomedical research appears promising, with ongoing efforts to optimize its pharmacological properties and explore its applications in various therapeutic areas. Advances in drug delivery systems, such as nanoparticle-based formulations, may enhance the compound's bioavailability and target specificity. Furthermore, the integration of artificial intelligence in drug discovery could accelerate the identification of potential derivatives with improved efficacy and safety profiles. As research in this field continues to evolve, 7-Chloro-2,3-dihydrobenzofuran-3-amine is poised to play a significant role in the development of novel therapies for complex diseases.